Cas no 136-79-8 (2-ETHOXY-5-NITROANILINE)

• Product Name: 2-ETHOXY-5-NITROANILINE
• CAS No: 136-79-8
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• MDL: MFCD01463324
• CID: 890218
• PubChem ID: 8702
• Update Time: 2025-06-09

2-ETHOXY-5-NITROANILINE Chemical and Physical Properties

Names and Identifiers

• 2-ETHOXY-5-NITROANILINE
• 2-Amino-4-nitroethoxybenzen
• 2-carboxy-4-nitropyridine-1-oxide
• 4-Nitro-1-oxy-pyridin-2-carbonsaeure
• 4-Nitro-2-amino-phenetol
• 4-Nitro-2-amino-phenol-aethylaether
• 4-nitropicolinic acid 1-oxide
• 4-nitropicolinic acid N-oxide
• 4-nitro-picolinic acid N-oxide
• 4-Nitropyridine-2-carboxylic acid 1-oxide
• 5-Nitro-o-phenetidin
• AC1L381P
• AC1Q5TCE
• AG-D-95423
• AGN-PC-004CH7
• NCIOpen2_000217
• SBB019242
• Neo-Douxan
• 5-Nitro-o-phenetidine
• 4-Nitro-2-aminophenetole

• MDL： MFCD01463324
• Inchi： 1S/C8H10N2O3/c1-2-13-8-4-3-6(10(11)12)5-7(8)9/h3-5H,2,9H2,1H3
• InChI Key： AMMPGYPPRLWMLW-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 182.0692
• Monoisotopic Mass: 182.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• Density: 1.2477 (estimate)
• Melting Point: 96.5°C
• Boiling Point: 355.56°C (rough estimate)
• Refractive Index: 1.6010 (estimate)
• PSA: 78.39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 2-ETHOXY-5-NITROANILINE

Recent Advances in the Study of 2-ETHOXY-5-NITROANILINE (CAS: 136-79-8) in Chemical Biology and Pharmaceutical Research

2-ETHOXY-5-NITROANILINE (CAS: 136-79-8) is a chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This aromatic amine derivative, characterized by its ethoxy and nitro functional groups, has been the subject of various studies exploring its synthesis, reactivity, and biological activity. The compound's unique structural features make it a promising candidate for drug development and other biomedical applications.

Recent studies have focused on optimizing the synthesis of 2-ETHOXY-5-NITROANILINE to improve yield and purity. A 2023 publication in the Journal of Organic Chemistry detailed a novel catalytic method that reduces byproduct formation and enhances the scalability of the synthesis process. This advancement is particularly relevant for industrial-scale production, where consistency and efficiency are paramount.

In the realm of pharmaceutical research, 2-ETHOXY-5-NITROANILINE has shown potential as a building block for more complex molecules with therapeutic properties. A study published in Bioorganic & Medicinal Chemistry Letters in early 2024 demonstrated its utility in the synthesis of novel antimicrobial agents. The researchers found that derivatives of 2-ETHOXY-5-NITROANILINE exhibited significant activity against a range of Gram-positive bacteria, including drug-resistant strains.

The compound's mechanism of action is also under investigation. Preliminary data from a 2023 study in Chemical Biology & Drug Design suggest that 2-ETHOXY-5-NITROANILINE derivatives may interfere with bacterial cell wall synthesis, though the exact molecular targets remain to be fully elucidated. This line of research could pave the way for new antibiotics, addressing the growing concern of antimicrobial resistance.

Beyond its antimicrobial potential, 2-ETHOXY-5-NITROANILINE is being explored for other biomedical applications. A recent study in the European Journal of Medicinal Chemistry reported that certain derivatives of the compound exhibit anti-inflammatory properties, potentially making them candidates for treating chronic inflammatory conditions. The study utilized in vitro and in vivo models to demonstrate the compound's ability to modulate key inflammatory pathways.

Despite these promising developments, challenges remain in the clinical translation of 2-ETHOXY-5-NITROANILINE-based therapeutics. Issues such as bioavailability, toxicity, and metabolic stability need to be addressed through further research. Current efforts are focused on structural modifications to improve these pharmacokinetic properties while maintaining or enhancing biological activity.

In conclusion, 2-ETHOXY-5-NITROANILINE (CAS: 136-79-8) represents a versatile scaffold in chemical biology and pharmaceutical research. Recent advances in its synthesis and application highlight its potential as a precursor for novel therapeutic agents. Ongoing studies continue to uncover new aspects of its biological activity and mechanisms, positioning this compound as an important focus area for future drug discovery efforts.